Cas no 129399-52-6 (1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one)

• Product Name: 1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one
• CAS No: 129399-52-6
• MF: C₂₆H₃₂O₉
• MW: 488.526888847351
• CID: 1224719
• PubChem ID: 179829
• Update Time: 2025-04-20

1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one
• 1-[6-[(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl]-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydrochromen-8-yl]butan-1-one
• CHEMBL465309
• 129399-52-6
• 1-{6-[(3-Acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl]-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl}butan-1-one
• 1-(6-((3-Acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl)-3,5,7-trihydroxy-2,2-dimethylchroman-8-yl)butan-1-one
• DTXSID20926394
• butyrylmallotochromanol

• Inchi： 1S/C26H32O9/c1-7-8-16(28)19-22(32)13(21(31)15-10-17(29)26(4,5)35-25(15)19)9-14-23(33)18(12(3)27)20(30)11(2)24(14)34-6/h17,29-33H,7-10H2,1-6H3
• InChI Key： WZTNWSOEOKNXLK-UHFFFAOYSA-N
• SMILES： O1C2C(C(CCC)=O)=C(C(CC3C(=C(C(C)=O)C(=C(C)C=3OC)O)O)=C(C=2CC(C1(C)C)O)O)O

Computed Properties

• Exact Mass: 488.20466
• Monoisotopic Mass: 488.20463259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones